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Compound of Interest

Cyclohexanol, 4-(2-
Compound Name:

methylaminoethyl)-
CAS No.: 63918-21-8
Cat. No.: B13941830

Get Quote

Executive Summary & Identification

Cyclohexanol, 4-(2-methylaminoethyl)- is a bifunctional organic intermediate containing both
a secondary amine and a secondary alcohol. Its dual nature dictates its disposal pathway: it
acts as a weak base and a polar organic solvent.

Improper disposal of this compound poses two specific cryptic risks often overlooked in
standard safety data sheets (SDS):

o Exothermic Salt Formation: Accidental mixing with acid waste streams can generate
significant heat and pressure.

» Nitrosamine Precursor Potential: As a secondary amine, it can react with nitrating agents
(often found in "Oxidizer" waste streams) to form carcinogenic nitrosamines.

Chemical Identification:

e Chemical Name: 4-(2-methylaminoethyl)cyclohexanol[1]
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» Functional Classification: Amino-alcohol / Secondary Amine[2]
e PubChem CID: 3048673[1]

o Key Hazards: Irritant (Skin/Eye), Combustible Liquid (Estimated FP >60°C), Alkaline.

Hazard Profiling & Pre-Disposal Characterization

Before removing this chemical from the bench, you must characterize the specific waste
stream. Do not rely solely on the label; rely on the history of the container (e.g., was it dissolved
in methanol? Is it pure oil?).

husical & Chemical ies Rel : |

Property Value (Est.) Disposal Implication

May require dissolution in a
) Viscous Liquid or Low-Melting compatible solvent (e.qg.,
Physical State ) N ]
Solid Ethanol) to facilitate transfer if

solidified.

Classified as D001 (Ignitable)
Flash Point > 60°C (Combustible) if mixed with flammable
solvents.

Basic/Alkaline. Must be

segregated from Acid streams

pH (Agqueous) ~10.5-11.5 o
to prevent polymerization or
heat generation.
Do NOT dispose of down the
- drain. Amines can disrupt
Water Solubility Moderate

microbial balance in

wastewater treatment plants.

Step-by-Step Disposal Protocol
Phase 1: Segregation (The Critical Step)
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The most common accident involving amino-alcohols is "incompatible mixing" in the central
waste accumulation area.

e Rule 1: Never pour this compound into a container labeled "Acid Waste" or "Oxidizing
Waste."

* Rule 2: Segregate into the Basic Organic Waste stream.

e Rule 3: If a specific "Basic Organic" container is unavailable, use the "General Non-
Halogenated Organic” stream, provided the pH of that stream is neutral or basic.

Phase 2: Packaging & Labeling

o Container Selection: Use High-Density Polyethylene (HDPE) or Amber Glass. Avoid metal
containers if the waste is wet, as amines can corrode certain alloys over time.

e Labeling:
o Primary Tag: Hazardous Waste.
o Constituents: List "Cyclohexanol, 4-(2-methylaminoethyl)-" explicitly.

o Hazard Checkboxes: Check "Irritant," "Combustible," and "Basic/Alkaline."

Phase 3: Professional Removal

» Method: The preferred destruction method is Incineration (Fuel Blending).

o Why? Incineration ensures the complete thermal destruction of the nitrogen-carbon bonds,
preventing the leaching of the amine into groundwater, which is a risk with landfilling.

 RCRA Coding:

o If Pure: Likely not a listed (U/P) waste. Characterize as Non-Regulated unless Flash Point
< 60°C.

o If Mixed with Solvents: Assign codes based on the solvent (e.g., DOO1 for
Methanol/Acetone mixtures, FOO3 for spent non-halogenated solvents).
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Decision Logic & Workflow (Visualization)

The following diagram outlines the decision process for segregating this specific amino-alcohol.

Waste Generation:

4-(2-methylaminoethyl)cyclohexanol

Is the waste Solid or Liquid?

Pure Substance (Solid) \Dissolved/Liquid

Liquid Waste Stream

Solid Waste Stream

Is it mixed with Acids or Oxidizers?

ACTION: Neutralize/Quench
separately in fume hood

After pH Check

Segregate: Basic Organic Waste

Container: HDPE Jerrican
Label: 'Basic Organic - Amine'

Final Disposal:

Incineration / Fuel Blending
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Click to download full resolution via product page
Figure 1: Decision tree for the safe segregation and disposal of amino-alcohol intermediates.

Emergency Contingencies
Spill Management (Small Scale < 500 mL)

o Evacuate & Ventilate: Amines have potent odors and can cause respiratory irritation.

o PPE: Wear nitrile gloves, lab coat, and safety goggles. A respirator (organic vapor cartridge)
is recommended if ventilation is poor.

o Neutralization:
o Do not use strong mineral acids (HCI) to clean the spill; the reaction will be violent.
o Use a Citric Acid based spill kit or dry sand/vermiculite.

o Cleanup: Scoop absorbed material into a bag labeled "Hazardous Waste - Solid Debris
(Amine Contaminated)."

Exposure Response[3][4][5]

o Skin Contact: Wash with soap and water for 15 minutes. Amines adhere to skin; simple
rinsing is often insufficient.

o Eye Contact: Flush for 15 minutes. The alkaline nature can cause corneal damage if not
treated immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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